Cas no 1261891-77-3 (3-Chloro-5-(4-methylphenyl)phenol)

• Product Name: 3-Chloro-5-(4-methylphenyl)phenol
• CAS No: 1261891-77-3
• MF: C₁₃H₁₁ClO
• MW: 218.678842782974
• MDL: MFCD18315431
• CID: 2761640
• PubChem ID: 53221170
• Update Time: 2025-10-05

3-Chloro-5-(4-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-5-(4-METHYLPHENYL)PHENOL
• 3-Chloro-5-(4-methylphenyl)phenol, 95%
• MFCD18315431
• DTXSID00685831
• FCA06236
• 5-Chloro-4'-methyl[1,1'-biphenyl]-3-ol
• 1261891-77-3
• 3-Chloro-5-(4-methylphenyl)phenol

• MDL： MFCD18315431
• Inchi： 1S/C13H11ClO/c1-9-2-4-10(5-3-9)11-6-12(14)8-13(15)7-11/h2-8,15H,1H3
• InChI Key： VQYUGCQSOOCFIB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC(C)=CC=1)O

Computed Properties

• Exact Mass: 218.0498427Da
• Monoisotopic Mass: 218.0498427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls